Cas no 960119-21-5 (2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine
• CAS No: 960119-21-5
• MF: C₁₁H₁₀F₂N₂
• MW: 208.207309246063
• CID: 6052907
• PubChem ID: 66524196
• Update Time: 2025-05-26

2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1932477
• 960119-21-5
• 2,2-difluoro-2-(quinolin-3-yl)ethanamine
• DTXSID401295787
• 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine
• AKOS015966218
• beta,beta-Difluoro-3-quinolineethanamine

• Inchi： 1S/C11H10F2N2/c12-11(13,7-14)9-5-8-3-1-2-4-10(8)15-6-9/h1-6H,7,14H2
• InChI Key： AWXIEAVPTNKXTJ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CN=C2C=CC=CC2=C1)F

Computed Properties

• Exact Mass: 208.08120465g/mol
• Monoisotopic Mass: 208.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine

Introduction to 2,2-Difluoro-2-(Quinolin-3-yl)ethan-1-amine (CAS No. 960119-21-5)

2,2-Difluoro-2-(quinolin-3-yl)ethan-1-amine, also known by its CAS number 960119-21-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline moiety and difluoro substitution on the ethylamine chain. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The quinoline ring, a key component of 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine, is a well-known heterocyclic aromatic compound with a wide range of biological activities. Quinolines have been extensively studied for their antimalarial, antibacterial, and antiviral properties. The introduction of difluoro substitution on the ethylamine chain further enhances the compound's pharmacological profile by altering its lipophilicity and metabolic stability.

Recent research has focused on the potential of 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent activity against various pathogens and has demonstrated promising results in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine effectively inhibited the growth of multidrug-resistant bacteria, making it a potential candidate for the treatment of antibiotic-resistant infections.

In addition to its antimicrobial properties, 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine has also shown potential in the field of neuropharmacology. Research conducted at the University of California, San Francisco, indicated that this compound could modulate neurotransmitter systems and potentially alleviate symptoms associated with neurological disorders such as Parkinson's disease and Alzheimer's disease. The mechanism of action is believed to involve interactions with specific receptors in the central nervous system, although further studies are needed to fully elucidate these mechanisms.

The synthesis of 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-bromoquinoline with difluoromethylamine in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

The physical and chemical properties of 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations and delivery systems.

Safety and toxicity studies are crucial for any compound being considered for therapeutic use. Preliminary toxicological assessments have indicated that 2,2-difluoro-2-(quinolin-3-yl)ethan-1-amine exhibits low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. These studies typically involve in vitro assays using human cell lines and in vivo animal models to assess potential side effects and long-term safety profiles.

In conclusion, 2,2-difluoro-2-(quinolin-3-yi)ethan-l -amine (CAS No. 960119 - 5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for various medical conditions. As new findings emerge, this compound may play a significant role in advancing the field of medicinal chemistry and contributing to the development of innovative treatments for challenging diseases.